2,2-difluoroethyl 1H-indazole-4-carboxylate

• IUPAC Name: 2,2-difluoroethyl 1H-indazole-4-carboxylate
• InChI: InChI=1S/C10H8F2N2O2/c11-9(12)5-16-10(15)6-2-1-3-8-7(6)4-13-14-8/h1-4,9H,5H2,(H,13,14)
• InChI Key: CCFQJHWABUOHLO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C=NNC2=C1)C(=O)OCC(F)F
• Molecular Formula: C10H8F2N2O2
• Molecular Weight: 226.18 g/mol

Description

2,2-difluoroethyl 1H-indazole-4-carboxylate is a chemical compound that belongs to the class of indazole derivatives.

Preparation Methods

The synthesis of 2,2-difluoroethyl 1H-indazole-4-carboxylate typically involves the reaction of 1H-indazole-4-carboxylic acid with 2,2-difluoroethanol in the presence of a suitable catalyst. The reaction is usually carried out under reflux conditions with a solvent such as methanol or ethanol . Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

2,2-difluoroethyl 1H-indazole-4-carboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo substitution reactions where the difluoroethyl group can be replaced with other functional groups using appropriate reagents and conditions

Scientific Research Applications

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It has been investigated for its potential biological activities, including antiviral, anti-inflammatory, and anticancer properties.

Medicine: The compound is being explored for its potential therapeutic applications in the treatment of various diseases and disorders.

Industry: It is used in the development of new materials and as a precursor in the synthesis of other industrially important compounds.

Mechanism of Action

The mechanism of action of 2,2-difluoroethyl 1H-indazole-4-carboxylate involves its interaction with specific molecular targets and pathways within biological systems. The compound may exert its effects by binding to specific receptors or enzymes, thereby modulating their activity and leading to the desired biological response . The exact molecular targets and pathways involved may vary depending on the specific application and context of use.

Comparison with Similar Compounds

2,2-difluoroethyl 1H-indazole-4-carboxylate can be compared with other similar compounds such as:

1H-indazole-4-carboxylate: Lacks the difluoroethyl group, which may result in different biological activities and properties.

2,2-difluoroethyl 1H-indazole-3-carboxylate: Similar structure but with the carboxylate group at a different position, leading to potential differences in reactivity and applications

The uniqueness of 2,2-difluoroethyl 1H-indazole-4-carboxylate lies in its specific structural features, which contribute to its distinct chemical and biological properties.